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(Rac)-Folic acid-13C5,15N is a stable isotope-labeled form of folic acid, a crucial B vitamin.
This technical guide provides an in-depth overview of its core applications, particularly for
researchers, scientists, and drug development professionals. The inclusion of five Carbon-13
(13C) atoms and one Nitrogen-15 (*N) atom in its structure makes it an invaluable tool in
guantitative analytical chemistry and metabolic research.

Core Applications in Research and Drug
Development

The primary application of (Rac)-Folic acid-13C5,15N is as an internal standard in stable
isotope dilution assays (SIDA) for the highly accurate quantification of folic acid and its various
forms (vitamers) in complex biological matrices.[1][2] This technique is predominantly coupled
with liquid chromatography-tandem mass spectrometry (LC-MS/MS), a powerful analytical
method for detecting and quantifying compounds with high specificity and sensitivity.[3][4][5]

The use of a stable isotope-labeled internal standard like (Rac)-Folic acid-13C5,15N is critical
for correcting for analyte loss during sample preparation and for variations in instrument
response, thereby ensuring the precision and accuracy of the quantitative results.[6] This is
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particularly important in clinical research and drug development for monitoring folate levels,
which can be indicative of various physiological and pathological states.

Furthermore, (Rac)-Folic acid-13C5,15N can be employed as a tracer in metabolic studies to
investigate the intricate pathways of folate metabolism, collectively known as one-carbon
metabolism.[1] By tracking the labeled folic acid and its metabolites, researchers can gain
insights into the kinetics and flux of these essential biochemical reactions.

Quantitative Data

The following table summarizes the available quantitative data for (Rac)-Folic acid-13C5,15N.

Property Value Reference
Chemical Formula 13C5C14H19°NN6Os

Molecular Weight 447.35 g/mol

Isotopic Purity =98 atom % 13C, 1°N [7]
Chemical Purity >95% [7]

Experimental Protocols

While a specific protocol detailing the use of (Rac)-Folic acid-13C5,15N was not available in
the reviewed literature, the following is a representative and detailed experimental protocol for
the quantification of folic acid in human serum using a closely related stable isotope-labeled
internal standard, 3Cs-Folic Acid, by LC-MS/MS. This protocol can be readily adapted for the
use of (Rac)-Folic acid-13C5,15N by adjusting the mass-to-charge ratio settings on the mass
spectrometer to detect the 13Cs,>N-labeled internal standard.

Protocol: Quantification of Folic Acid in Human Serum
using Stable Isotope Dilution LC-MS/MS

This protocol is adapted from a method for the analysis of multiple folate vitamers in human
serum.[4][5]

1. Materials and Reagents:
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(Rac)-Folic acid-13C5,15N (Internal Standard)

Folic Acid (unlabeled analytical standard)

Human Serum Samples

Ammonium Formate

Ascorbic Acid

Formic Acid

Methanol (LC-MS grade)

Acetonitrile (LC-MS grade)

Water (LC-MS grade)

Solid Phase Extraction (SPE) cartridges (e.g., C18)

Standard laboratory equipment (vortex mixer, centrifuge, etc.)

. Preparation of Standard and Internal Standard Solutions:

Prepare a stock solution of unlabeled folic acid in a suitable solvent (e.g., 0.1 M NaOH) and
further dilute with a stabilizing solution (e.g., water containing 1 g/L ascorbic acid) to create a
series of calibration standards.

Prepare a stock solution of (Rac)-Folic acid-13C5,15N in a similar manner to be used as the
internal standard working solution.

. Sample Preparation (Solid Phase Extraction):

To 200 pL of serum sample, calibrator, or quality control sample in a microcentrifuge tube,
add a known amount (e.g., 20 yL) of the (Rac)-Folic acid-13C5,15N internal standard
solution. Vortex briefly.[4]
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Add 400 pL of SPE sample buffer (e.g., 10 g/L ammonium formate and 1 g/L ascorbic acid in
water, pH 3.2) and 200 pL of water. Vortex for 1 minute and centrifuge at 13,000 rpm for 10
minutes.[4]

Condition a C18 SPE cartridge with methanol followed by the SPE sample buffer.
Load the supernatant from the centrifuged sample onto the conditioned SPE cartridge.

Wash the cartridge with a wash buffer (e.g., 0.5 g/L ammonium formate and 0.05 g/L
ascorbic acid in water, pH 3.4).[4]

Elute the folates from the cartridge using an elution solution (e.g., a mixture of acetonitrile,
methanol, acetic acid, and ascorbic acid).[4]

Evaporate the eluate to dryness under a stream of nitrogen.

Reconstitute the dried extract in a suitable volume (e.g., 200 uL) of the initial mobile phase
for LC-MS/MS analysis.[4]

. LC-MS/MS Analysis:
Liquid Chromatography (LC) Conditions:
o Column: C18 analytical column (e.g., 100 x 2.1 mm, 2.6 pum).[4]
o Mobile Phase A: 0.5% Acetic Acid in water.[4]
o Mobile Phase B: Acetonitrile/Methanol mixture.[4]
o Gradient: A suitable gradient to separate folic acid from other matrix components.
o Flow Rate: 0.35 mL/min.[4]
o Injection Volume: 10 pL.[4]
Mass Spectrometry (MS/MS) Conditions:

o lonization Mode: Electrospray lonization (ESI), positive or negative mode.
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o Detection Mode: Selected Reaction Monitoring (SRM).
o SRM Transitions:
» Folic Acid (unlabeled): Monitor the specific precursor-to-product ion transition.

» (Rac)-Folic acid-13C5,15N (internal standard): Monitor the specific precursor-to-
product ion transition, which will have a higher mass-to-charge ratio due to the isotopic
labels.

5. Data Analysis:

e Quantify the concentration of folic acid in the samples by calculating the peak area ratio of
the unlabeled folic acid to the (Rac)-Folic acid-13C5,15N internal standard and comparing it
to the calibration curve generated from the analytical standards.

Signaling Pathways and Logical Relationships

(Rac)-Folic acid-13C5,15N is used to study the Folate-Mediated One-Carbon Metabolism
pathway. This intricate network of biochemical reactions is fundamental for the synthesis of
nucleotides (the building blocks of DNA and RNA) and for the methylation of various
biomolecules, which plays a crucial role in epigenetic regulation.

The following diagram, generated using Graphviz (DOT language), illustrates a simplified
overview of the central role of folic acid in this pathway.
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Folate-Mediated One-Carbon Metabolism Pathway.

Experimental Workflow for Quantitative Analysis

The following diagram illustrates the general workflow for the quantitative analysis of folic acid
in a biological sample using (Rac)-Folic acid-13C5,15N as an internal standard.
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Workflow for Quantitative Analysis using (Rac)-Folic acid-13C5,15N.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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Contact our Ph.D. Support Team for a compatibility check
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